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Introduction
Human African Trypanosomiasis (HAT), or sleeping sickness, is a fatal disease caused by the

protozoan parasite Trypanosoma brucei.[1] The urgent need for new, safer, and more effective

treatments is critical, as current therapies suffer from significant drawbacks, including severe

side effects and complex administration protocols.[1] Whole-cell screening assays are a

cornerstone of early-stage drug discovery for identifying novel antitrypanosomal compounds.[2]

This document provides a detailed protocol for an in vitro cell-based assay to determine the

antitrypanosomal activity of test compounds using a resazurin-based viability indicator (e.g.,

Alamar Blue). Resazurin, a non-fluorescent blue dye, is reduced by the metabolic activity of

viable cells to the highly fluorescent pink compound, resorufin.[3][4][5] The resulting fluorescent

signal is directly proportional to the number of living parasites, providing a robust and

quantifiable method for assessing a compound's inhibitory effect on parasite proliferation.[3][6]

Additionally, a parallel cytotoxicity assay using a mammalian cell line is described to determine

the selectivity of the compounds, a critical parameter for identifying candidates with potential for

further development.

Experimental Workflow
The overall workflow for screening compounds for antitrypanosomal activity involves culturing

the parasites, performing a primary screen to identify active compounds, determining the 50%

inhibitory concentration (IC50) of hits, and assessing cytotoxicity against a mammalian cell line

to calculate the Selectivity Index (SI).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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